2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid

• IUPAC Name: 2-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]benzoic acid
• InChI: InChI=1S/C12H9F3N2O2/c1-17-9(6-10(16-17)12(13,14)15)7-4-2-3-5-8(7)11(18)19/h2-6H,1H3,(H,18,19)
• InChI Key: ADEAPHCAMGDLFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(F)(F)F)C2=CC=CC=C2C(=O)O
• Molecular Formula: C12H9F3N2O2
• DSSTOX Substance ID: DTXSID60640360
• Molecular Weight: 270.21 g/mol
• CAS RN: 910037-16-0

Description

2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid (2-MTPB) is a novel chemical compound that has been used in scientific research in recent years. It is an organic compound with a trifluoromethyl group attached to the pyrazole ring. 2-MTPB has a wide range of applications in organic synthesis, including its use as a reagent in the synthesis of a variety of compounds. It has also been used in the synthesis of drugs, such as the anti-cancer drug docetaxel. Furthermore, 2-MTPB has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-tumor properties.

Scientific Research Applications

Molecular Interaction Studies

Pyrazole derivatives, including compounds structurally related to 2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid, have been extensively studied for their interactions with biological targets. For instance, a study focused on the synthesis and biological evaluation of pyrazole derivatives against bacterial DNA gyrase, revealing promising antimicrobial activities. This research underscores the significance of pyrazole compounds in developing new antimicrobial agents, with some derivatives demonstrating activity against a variety of bacterial strains, including Staphylococcus aureus and Escherichia coli (Shubhangi et al., 2019).

Cancer Inhibitory Activity

Another field of application for pyrazole derivatives is in cancer research. Certain pyrazole compounds have been synthesized and evaluated for their anticancer properties. For example, derivatives have shown significant activity against cancer cells, suggesting their potential as cancer inhibitory agents. This highlights the role of pyrazole derivatives in the ongoing search for new therapeutic options for cancer treatment (Lingling Jing et al., 2012).

Antitumor Activity and Molecular Docking Studies

In addition to antimicrobial and anticancer activities, pyrazole derivatives have been explored for their antitumor properties. A study involving the synthesis of benzofuran-2-yl pyrazole pyrimidine derivatives and their evaluation against a human liver carcinoma cell line showcased the antitumor potential of these compounds. Molecular docking studies provided insights into the mechanism of action, further emphasizing the therapeutic promise of pyrazole derivatives in cancer treatment (M. El-Zahar et al., 2011).

Safety and Hazards

The safety data sheet for a related compound, “[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid”, indicates that it may cause respiratory irritation, is harmful if swallowed, causes skin irritation, and causes serious eye irritation.

Mechanism of Action

Target of Action

Similar compounds have been found to targetCaspase-1 , a cysteine protease involved in the initiation of inflammation and cell death .

Mode of Action

It’s worth noting that the compound might interact with its targets through aSuzuki–Miyaura (SM) cross-coupling reaction . This reaction involves the coupling of an organoboron compound (like our compound) with a halide or pseudohalide using a palladium catalyst .

Biochemical Pathways

Given its potential interaction with caspase-1, it could be involved in theinflammatory response and apoptosis pathways .

Pharmacokinetics

The solubility of similar compounds in dense carbon dioxide has been studied, which could impact the compound’s bioavailability .

Result of Action

If it does indeed target caspase-1, it could potentially modulate the inflammatory response and induce apoptosis .